Cas no 874294-11-8 (2-AMINOCYCLOPENTANE-1-CARBONITRILE)

2-AMINOCYCLOPENTANE-1-CARBONITRILE structure
874294-11-8 structure
Product Name:2-AMINOCYCLOPENTANE-1-CARBONITRILE
CAS No:874294-11-8
MF:C6H10N2
MW:110.157001018524
CID:1892079
PubChem ID:18462039
Update Time:2025-04-21

2-AMINOCYCLOPENTANE-1-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 2-AMINOCYCLOPENTANE-1-CARBONITRILE
    • DB-346917
    • DTXSID80594078
    • 2-Aminocyclopentanecarbonitrile
    • Z985148518
    • SCHEMBL1352160
    • 874294-11-8
    • CS-0455954
    • EN300-62790
    • AKOS011691438
    • BS-12930
    • MFCD09260915
    • DTXCID30544841
    • cis-2-Amino-cyclopentanecarbonitrile
    • 80501-45-7
    • (1R,2S)-2-aminocyclopentanecarbonitrile
    • G78885
    • SB11918
    • F8889-5854
    • Inchi: 1S/C6H10N2/c7-4-5-2-1-3-6(5)8/h5-6H,1-3,8H2
    • InChI Key: HERJCJRIDHRCKG-UHFFFAOYSA-N
    • SMILES: NC1C(C#N)CCC1

Computed Properties

  • Exact Mass: 110.084398327Da
  • Monoisotopic Mass: 110.084398327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.8Ų
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